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Cat. No.: B1395815 Get Quote

An In-depth Technical Guide to 1-(2-Pyridyl)ethylamine Dihydrochloride for Researchers

and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1-(2-Pyridyl)ethylamine
Dihydrochloride, a critical reagent in modern synthetic chemistry and pharmaceutical

development. We will move beyond simple data presentation to explore the causality behind its

applications, focusing on its pivotal role as a chiral resolving agent and a versatile building

block for complex molecules.

Introduction: The Strategic Importance of a Chiral
Pyridine Amine
1-(2-Pyridyl)ethylamine is a chiral amine featuring a pyridine ring, a structural motif prevalent in

a vast number of FDA-approved pharmaceuticals.[1][2] The pyridine ring's unique electronic

properties and its ability to act as a hydrogen bond acceptor often enhance a molecule's

solubility and bioavailability, making it a "privileged scaffold" in medicinal chemistry.[3]

The true value of 1-(2-Pyridyl)ethylamine, however, lies in its chirality. Most biological targets,

such as enzymes and receptors, are themselves chiral. Consequently, the two mirror-image

forms (enantiomers) of a chiral drug can exhibit vastly different pharmacological and
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toxicological profiles.[4] This makes the separation of racemic mixtures into pure enantiomers

—a process known as chiral resolution—a non-negotiable step in drug development.[5] 1-(2-

Pyridyl)ethylamine serves as a powerful tool for this very purpose, enabling the isolation of

therapeutically active enantiomers.[5][6]

This document will detail the compound's properties, synthesis, analytical characterization, and

provide a field-proven protocol for its primary application in chiral resolution.

Physicochemical Properties & Analytical
Characterization
Accurate identification and confirmation of purity are the foundation of any successful synthetic

workflow. The dihydrochloride salt is typically a stable, crystalline solid, making it easier to

handle and weigh than the free base, which is a liquid.[7][8][9]

Key Properties
Property Value Source(s)

Chemical Name
1-(2-Pyridyl)ethylamine

Dihydrochloride
[10][11]

Synonyms
2-(1-Aminoethyl)pyridine

Dihydrochloride
[7][8][12]

CAS Number 40154-81-2 [10][11]

Molecular Formula C₇H₁₀N₂ · 2HCl [13]

Molecular Weight 195.09 g/mol [13]

Appearance
White to off-white crystalline

solid
[9]

Free Base CAS 42088-91-5 [7][14][15]

Free Base MW 122.17 g/mol [7][12]

Free Base Form Colorless to light brown liquid [7][8]

The Analytical Workflow: A Self-Validating System
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Confirming the identity and purity of 1-(2-Pyridyl)ethylamine Dihydrochloride requires a

multi-pronged analytical approach. Each technique provides a unique piece of the structural

puzzle, and together they create a self-validating system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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